Cas no 121055-65-0 (Acetamide,N-[1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-)

• Product Name: Acetamide,N-[1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-
• CAS No: 121055-65-0
• MF: C₂₄H₄₂N₄O₅Si₂
• MW: 522.785088062286
• CID: 193100
• PubChem ID: 452044
• Update Time: 2025-04-19

Acetamide,N-[1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-
• Acetamide,N-[1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-xylofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidin
• N-[1-[(2R,3R,4S,5S)-3-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-cyanooxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• Acetamide, N-(1-(3-cyano-3-deoxy-2,5-bis-O-((1,1-dimethylethyl)dimethylsilyl)-beta-D-xylofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl)-
• Acetamide, N-[1-[3-cyano-3-deoxy-2,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-.beta.-D-xylofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-
• N4-Acetyl-1-(2,5-bis-O-(t-butyldimethylsilyl)-3-C-cyano-3-deoxy-beta-D-xylopentofuranosyl)cytosine
• 121055-65-0
• N4-Acetyl-1-[2,5-bis-O-(t-butyldimethylsilyl)-3-C-cyano-3-deoxy-.beta.-D-xylopentofuranosyl]cytosine
• DTXSID20153128
• N-[1-[(2R,3R,4S,5S)-3-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-cyano-tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]acetamide

• Inchi： 1S/C24H42N4O5Si2/c1-16(29)26-19-12-13-28(22(30)27-19)21-20(33-35(10,11)24(5,6)7)17(14-25)18(32-21)15-31-34(8,9)23(2,3)4/h12-13,17-18,20-21H,15H2,1-11H3,(H,26,27,29,30)/t17-,18+,20+,21+/m0/s1
• InChI Key： CWIYBDWSMFKVFG-UYWIDEMCSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C(N=C(C=C2)NC(C)=O)=O)O[C@H](CO[Si](C)(C)C(C)(C)C)[C@@H]1C#N

Computed Properties

• Exact Mass: 522.269
• Monoisotopic Mass: 522.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.1
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.518
• PSA: 118.96000
• LogP: 5.30058